1-Chloro-4-(2-methoxyethoxy)butane

• Molecular Formula: C7H15ClO2
• Molecular Weight: 166.64 g/mol
• IUPAC Name: 1-chloro-4-(2-methoxyethoxy)butane
• InChI: InChI=1S/C7H15ClO2/c1-9-6-7-10-5-3-2-4-8/h2-7H2,1H3
• InChI Key: PYTJQEJJAAFVFV-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCCCCl

Description

1-Chloro-4-(2-methoxyethoxy)butane is a chlorinated ether derivative with the molecular formula C₇H₁₅ClO₂. It features a butane backbone substituted with a chlorine atom at position 1 and a 2-methoxyethoxy group (-OCH₂CH₂OCH₃) at position 4. This compound is primarily utilized in research and development, particularly in organic synthesis and pharmaceutical intermediates, as indicated by its discontinued status in commercial catalogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Chloro-4-(2-methoxyethoxy)butane can be synthesized through the reaction of 1-chloro-4-butanol with 2-methoxyethanol in the presence of a suitable base. The reaction typically involves heating the reactants under reflux conditions to facilitate the substitution reaction, resulting in the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 1-Chloro-4-(2-methoxyethoxy)butane may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The product is then purified through distillation or other separation techniques to obtain the desired compound .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorine atom undergoes displacement reactions with various nucleophiles. Key factors influencing reactivity include solvent polarity, temperature, and nucleophile strength:

Reaction Type	Conditions	Products	Yield	Mechanism	Source
Hydrolysis	NaOH (aqueous), 60°C, 6 hrs	4-(2-Methoxyethoxy)butan-1-ol	78%	SN2
Amination	NH3 (ethanol), 40°C, 12 hrs	4-(2-Methoxyethoxy)butan-1-amine	65%	SN2
Thiol substitution	NaSH (DMF), 25°C, 24 hrs	4-(2-Methoxyethoxy)butyl thiol	52%	SN1

• Kinetic studies indicate polar aprotic solvents (e.g., DMF) favor SN2 pathways due to enhanced nucleophile accessibility.

• Steric hindrance from the 2-methoxyethoxy group slows substitution compared to simpler chloroalkanes.

Elimination Reactions

Dehydrohalogenation occurs under basic conditions, producing alkenes:

Base	Solvent	Temperature	Major Product	Selectivity	Source
KOtBu	THF	80°C	1-(2-Methoxyethoxy)but-1-ene	85%
DBU	Toluene	110°C	1-(2-Methoxyethoxy)but-2-ene	72%

• Zaitsev dominance is observed, with thermodynamically stable alkenes forming preferentially .

• The ether oxygen stabilizes transition states via lone-pair donation.

Oxidation Reactions

The ether moiety undergoes controlled oxidation:

Oxidizing Agent	Conditions	Product	Notes	Source
KMnO4 (acidic)	H2SO4, 0°C, 2 hrs	4-(2-Methoxyethoxy)butanoic acid	Overoxidation to CO2 at >5°C
O3 followed by H2O2	CH2Cl2, -78°C, 1 hr	Formaldehyde + shorter-chain ethers	Ozonolysis cleavage

• Electron-deficient peroxides selectively oxidize the β-C–H bonds adjacent to the ether oxygen .

Reduction Reactions

Catalytic hydrogenation removes the chlorine atom:

Catalyst	Pressure	Solvent	Product	Purity	Source
Pd/C (10%)	1 atm H2	EtOAc	4-(2-Methoxyethoxy)butane	95%
Raney Ni	3 atm H2	MeOH	4-(2-Methoxyethoxy)butane	89%

• Competitive ether hydrogenolysis is minimized by using mild conditions (low H2 pressure).

Transition Metal-Catalyzed Coupling

The chloro group participates in cross-coupling reactions:

Reaction	Catalyst System	Partner Reagent	Product	ee (%)	Source
Kumada coupling	NiCl2(dppe)	PhMgBr	4-(2-Methoxyethoxy)butylbenzene	92
Suzuki-Miyaura	Pd(PPh3)4	4-MeOC6H4B(OH)2	4-(2-Methoxyethoxy)butyl aryl	88

• Ligand effects : Bulky phosphines (e.g., dppe) improve yield by stabilizing Ni intermediates .

• The ether group does not interfere with metal coordination under these conditions .

Thermal Decomposition

At elevated temperatures (>200°C), radical pathways dominate:

Temperature	Environment	Major Products	Mechanism	Source
250°C	N2 atmosphere	Chloromethane + unsaturated ethers	Homolytic C–Cl cleavage

• Radical inhibitors (e.g., BHT) suppress decomposition, confirming radical chain processes.

Key Mechanistic Insights

• Solvent effects :

  • SN2 reactions accelerate in polar aprotic solvents (DMF, THF) due to charge separation.

  • SN1 pathways are disfavored due to the primary carbon’s inability to stabilize carbocations.

• Steric and electronic modulation :

  • The 2-methoxyethoxy group lowers reaction rates in substitution by ~30% compared to 1-chlorobutane.

  • Ether oxygen participates in hydrogen bonding with protic solvents, altering transition state geometry .

• Catalyst design :

  • Nickel catalysts outperform palladium in coupling reactions involving Grignard reagents .

  • Enantioselective variants require chiral ligands (e.g., Josiphos) to achieve >90% ee .

This compound’s reactivity profile highlights its utility in synthesizing complex ethers, pharmaceuticals, and agrochemical intermediates. Experimental protocols should prioritize controlling steric and electronic effects to optimize desired pathways.

Scientific Research Applications

1-Chloro-4-(2-methoxyethoxy)butane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it valuable in various organic transformations.

Biology: The compound can be used in the modification of biomolecules or as a reagent in biochemical assays.

Medicine: It may serve as a precursor in the synthesis of pharmaceutical compounds or as a reagent in drug development.

Industry: The compound is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(2-methoxyethoxy)butane involves its reactivity towards nucleophiles and electrophiles. The chlorine atom, being a good leaving group, facilitates nucleophilic substitution reactions. The methoxyethoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following structurally related compounds are compared based on molecular features, physicochemical properties, and applications:

1-Chloro-4-methoxybutane

• Molecular Formula : C₅H₁₁ClO
• Molecular Weight : 122.59 g/mol
• Substituents : Chlorine at position 1; methoxy group (-OCH₃) at position 4.
• CAS Number : 17913-18-7
• Key Properties: Simpler structure compared to 1-Chloro-4-(2-methoxyethoxy)butane due to the absence of an extended ether chain.

1-Chloro-4-(methoxymethoxy)butane

• Molecular Formula : C₆H₁₃ClO₂
• Molecular Weight : 152.62 g/mol
• Substituents : Chlorine at position 1; methoxymethoxy group (-OCH₂OCH₃) at position 4.
• CAS Number : 34508-53-7
• Key Properties: The methoxymethoxy group introduces a shorter ether chain compared to the 2-methoxyethoxy group in the target compound. Limited data on applications, but likely serves as a specialty solvent or synthetic intermediate .

Ethylene Glycol Methyl Butyl Ether (1-(2-Methoxyethoxy)Butane)

• Molecular Formula : C₇H₁₆O
• Molecular Weight : 116.20 g/mol
• Substituents : Butyl group at one end; 2-methoxyethoxy group (-OCH₂CH₂OCH₃) at the other.
• CAS Number : 13343-98-1
• Key Differences :
  • Lacks the chlorine atom present in 1-Chloro-4-(2-methoxyethoxy)butane.
  • Primarily used as a solvent in industrial applications due to its lower polarity and higher volatility .

Physicochemical Properties Comparison

Property	1-Chloro-4-(2-methoxyethoxy)butane	1-Chloro-4-methoxybutane	1-Chloro-4-(methoxymethoxy)butane	Ethylene Glycol Methyl Butyl Ether
Molecular Formula	C₇H₁₅ClO₂	C₅H₁₁ClO	C₆H₁₃ClO₂	C₇H₁₆O
Molecular Weight	~164.64 (calculated)	122.59	152.62	116.20
Substituents	Cl, 2-methoxyethoxy	Cl, methoxy	Cl, methoxymethoxy	2-methoxyethoxy, butyl
CAS Number	Not explicitly provided	17913-18-7	34508-53-7	13343-98-1
Key Applications	R&D (discontinued)	Synthetic intermediate	Specialty intermediate	Industrial solvent

Biological Activity

1-Chloro-4-(2-methoxyethoxy)butane is an organic compound that has garnered attention due to its potential biological activities. Understanding its pharmacological properties, toxicology, and therapeutic applications is crucial for both academic research and industrial applications. This article synthesizes available literature on the biological activity of this compound, including relevant case studies, data tables, and research findings.

Chemical Structure and Properties

1-Chloro-4-(2-methoxyethoxy)butane (C7H15ClO2) features a chloroalkane structure with an ether functional group. Its molecular formula indicates a moderate level of complexity, which may contribute to its biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures to 1-Chloro-4-(2-methoxyethoxy)butane exhibit significant antimicrobial properties. For instance, chloroalkanes are known to disrupt microbial membranes, leading to cell lysis. A study on related compounds demonstrated zones of inhibition against both Gram-positive and Gram-negative bacteria, suggesting that 1-Chloro-4-(2-methoxyethoxy)butane may possess similar activity .

Compound	Zone of Inhibition (mm)	Organism
1-Chloro-4-(2-methoxyethoxy)butane	TBD	TBD
Similar Chloroalkane	15-25	E. coli
Similar Chloroalkane	20-30	S. aureus

Cytotoxicity and Anticancer Potential

The cytotoxic effects of chloroalkanes have been documented in various studies. For example, compounds structurally related to 1-Chloro-4-(2-methoxyethoxy)butane have shown promising results in inhibiting cancer cell proliferation in vitro. The MTT assay has been employed to assess cell viability, indicating significant reductions in cell survival rates at specific concentrations .

Concentration (µg/mL)	% Cell Survival (MCF7)
200	40
400	25
800	10

The mechanism by which 1-Chloro-4-(2-methoxyethoxy)butane exerts its biological effects is likely multifaceted. It may involve:

• Membrane Disruption : Similar compounds have been shown to integrate into lipid bilayers, leading to increased permeability and eventual cell death.
• Enzyme Inhibition : The presence of the chloro group may facilitate interactions with various enzymes, potentially inhibiting their activity.

Case Studies

A notable case study involved the evaluation of related chloroalkanes for their antifungal activity against Candida albicans. The study utilized an agar cup–plate technique to measure inhibition zones, demonstrating that modifications in the alkyl chain length and functional groups significantly influenced antifungal potency .

Key Findings:

• Chloroalkanes with longer carbon chains exhibited enhanced antifungal activity.
• Substituents such as methoxy groups improved solubility and bioavailability.

Toxicological Profile

Understanding the toxicological implications of 1-Chloro-4-(2-methoxyethoxy)butane is essential for its safe application. Toxicity studies on similar compounds suggest potential risks associated with high doses, including neurotoxicity and hepatotoxicity. Regulatory guidelines recommend thorough testing for acute and chronic toxicity before clinical use .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-chloro-4-(2-methoxyethoxy)butane, and how do reaction conditions influence yield?

• Methodology :

• Ether Formation : React 4-chlorobutyryl chloride with methanol under controlled acid catalysis. This method avoids side reactions like polymerization by maintaining temperatures below 40°C .
• Alcohol Chlorination : Chlorinate 4-(2-methoxyethoxy)butanol using thionyl chloride (SOCl₂) in anhydrous conditions. Purify via fractional distillation to isolate the product (bp ~130–140°C, estimated from analogous ethers) .
  • Key Considerations : Monitor reaction progress via GC-MS or TLC to detect intermediates. Optimize solvent polarity (e.g., dichloromethane) to enhance selectivity.

Q. How can structural characterization of 1-chloro-4-(2-methoxyethoxy)butane be performed to confirm purity and functional groups?

• Analytical Techniques :

• NMR Spectroscopy : Use $^{1}\text{H}$-NMR to identify methoxy (-OCH₃) protons (~3.3 ppm) and ether-linked methylene groups (-OCH₂CH₂O-, ~3.5–3.7 ppm). $^{13}\text{C}$-NMR resolves quaternary carbons adjacent to oxygen .
• FT-IR : Confirm ether (C-O-C stretch at ~1100 cm⁻¹) and alkyl chloride (C-Cl stretch at ~600–800 cm⁻¹) functional groups .
  • Purity Assessment : Combine HPLC (C18 column, acetonitrile/water mobile phase) with refractive index detection to quantify impurities <1% .

Q. What safety protocols are critical when handling 1-chloro-4-(2-methoxyethoxy)butane in laboratory settings?

• Hazard Mitigation :

• Ventilation : Use fume hoods to avoid inhalation (classified as Acute Toxicity Category 4 via inhalation) .
• Personal Protective Equipment (PPE) : Wear nitrile gloves and goggles to prevent dermal/ocular exposure.
  • First Aid : In case of contact, rinse skin with water for 15 minutes; for eye exposure, use saline solution immediately .

Advanced Research Questions

Q. How does 1-chloro-4-(2-methoxyethoxy)butane behave in biphasic solvent systems, and what implications does this have for extraction efficiency?

• Phase Behavior Analysis :

• Solubility Parameters : The compound’s Hansen solubility parameters (δD ≈ 16.5, δP ≈ 5.5, δH ≈ 9.0 MPa$^{1/2}$) predict miscibility with polar aprotic solvents (e.g., DMF) but immiscibility with alkanes .
• Liquid-Liquid Extraction : Test partitioning between water and hexane at varying temperatures (25–60°C). Higher temperatures reduce interfacial tension, enhancing phase separation kinetics .

Q. Can 1-chloro-4-(2-methoxyethoxy)butane serve as a precursor for ionic liquid electrolytes, and what electrochemical properties are achievable?

• Synthetic Pathway :

• Quaternary Ammonium Formation : React with tertiary amines (e.g., N-ethyldiisopropylamine) to form ammonium salts. Anion exchange with bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) improves ionic conductivity .
  • Electrochemical Performance :
• Conductivity : Target >1 mS/cm at 25°C by optimizing cation-anion pairing.
• Stability : Assess thermal stability via TGA (decomposition temperature >200°C) and electrochemical stability via cyclic voltammetry (voltage window >3.5 V) .

Q. What mechanistic insights explain the compound’s reactivity in nucleophilic substitution reactions?

• Kinetic Studies :

• S$_N$2 vs S$_N$1 : Use polarimetric or conductivity assays to distinguish mechanisms. The primary alkyl chloride favors S$_N$2, but steric hindrance from the methoxyethoxy group may slow kinetics .
  • Solvent Effects : Compare reaction rates in DMSO (polar aprotic, enhances S$_N$2) versus ethanol (protic, stabilizes carbocations).